Cas no 22417-55-6 (2,5-dimethylcyclopentanol)

• Product Name: 2,5-dimethylcyclopentanol
• CAS No: 22417-55-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1407871
• PubChem ID: 13380150
• Update Time: 2025-04-20

2,5-dimethylcyclopentanol Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylcyclopentanol
• cyclopentanol, 2,5-dimethyl-
• LogP
• 2,5-dimethylcyclopentan-1-ol
• 22417-55-6
• DJGMEPWATAGUNV-UHFFFAOYSA-N
• DTXSID70538800
• SCHEMBL1659784

• Inchi： 1S/C7H14O/c1-5-3-4-6(2)7(5)8/h5-8H,3-4H2,1-2H3
• InChI Key： DJGMEPWATAGUNV-UHFFFAOYSA-N
• SMILES： OC1C(C)CCC1C

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.908
• Boiling Point: 159.2°C at 760 mmHg
• Flash Point: 58.9°C
• Refractive Index: 1.454
• PSA: 20.23